Cas no 1373503-90-2 (tert-butyl 4,4-difluoro-7-oxo-2,8-diazaspiro[5.5]undecane-2-carboxylate)
Tert-butyl 4,4-difluoro-7-oxo-2,8-diazaspiro[5.5]undecane-2-carboxylate is a fluorinated spirocyclic compound featuring a diazaspiro[5.5]undecane scaffold with a tert-butyl carboxylate protecting group. Its key structural advantages include the presence of difluorine substituents, which can enhance metabolic stability and influence electronic properties, as well as the rigid spirocyclic framework that may improve selectivity in medicinal chemistry applications. The tert-butyl ester group offers synthetic versatility, facilitating further derivatization under mild conditions. This compound is of interest in pharmaceutical research, particularly as a building block for the development of bioactive molecules targeting spirocyclic pharmacophores. Its well-defined structure and functional group compatibility make it a valuable intermediate in organic and medicinal chemistry.
![tert-butyl 4,4-difluoro-7-oxo-2,8-diazaspiro[5.5]undecane-2-carboxylate structure](https://ossimg.kuujia.com/scimg/1374000/1373503-90-2x500.png)
1373503-90-2 structure
Product Name:tert-butyl 4,4-difluoro-7-oxo-2,8-diazaspiro[5.5]undecane-2-carboxylate
CAS No:1373503-90-2
MF:C14H22F2N2O3
MW:304.332890987396
CID:4592021
Update Time:2025-10-13
tert-butyl 4,4-difluoro-7-oxo-2,8-diazaspiro[5.5]undecane-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Tert-Butyl 4,4-Difluoro-7-Oxo-2,8-Diazaspiro[5.5]Undecane-2-Carboxylate(WX101486)
- TERT-BUTYL 4,4-DIFLUORO-7-OXO-2,8-DIAZASPIRO[5.5]UNDECANE-2-CARBOXYLATE
- tert-butyl 4,4-difluoro-7-oxo-2,8-diazaspiro[5.5]undecane-2-carboxylate
-
- Inchi： 1S/C14H22F2N2O3/c1-12(2,3)21-11(20)18-8-13(7-14(15,16)9-18)5-4-6-17-10(13)19/h4-9H2,1-3H3,(H,17,19)
- InChI Key： BELFMFDJEMZSIB-UHFFFAOYSA-N
- SMILES： C1C2(CCCNC2=O)CC(F)(F)CN1C(OC(C)(C)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
tert-butyl 4,4-difluoro-7-oxo-2,8-diazaspiro[5.5]undecane-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM208505-1g |
tert-Butyl 4,4-difluoro-7-oxo-2,8-diazaspiro[5.5]undecane-2-carboxylate |
1373503-90-2 | 95%+ | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM208505-1g |
tert-Butyl 4,4-difluoro-7-oxo-2,8-diazaspiro[5.5]undecane-2-carboxylate |
1373503-90-2 | 95%+ | 1g |
$1683 | 2021-08-04 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD570361-1g |
tert-Butyl 4,4-difluoro-7-oxo-2,8-diazaspiro[5.5]undecane-2-carboxylate |
1373503-90-2 | 98% | 1g |
￥12348.0 | 2023-04-02 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00397-100MG |
tert-butyl 4,4-difluoro-7-oxo-2,8-diazaspiro[5.5]undecane-2-carboxylate |
1373503-90-2 | 95% | 100MG |
￥ 2,560.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00397-250MG |
tert-butyl 4,4-difluoro-7-oxo-2,8-diazaspiro[5.5]undecane-2-carboxylate |
1373503-90-2 | 95% | 250MG |
￥ 4,098.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00397-500MG |
tert-butyl 4,4-difluoro-7-oxo-2,8-diazaspiro[5.5]undecane-2-carboxylate |
1373503-90-2 | 95% | 500MG |
￥ 6,831.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00397-1G |
tert-butyl 4,4-difluoro-7-oxo-2,8-diazaspiro[5.5]undecane-2-carboxylate |
1373503-90-2 | 95% | 1g |
￥ 10,243.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00397-5G |
tert-butyl 4,4-difluoro-7-oxo-2,8-diazaspiro[5.5]undecane-2-carboxylate |
1373503-90-2 | 95% | 5g |
￥ 30,729.00 | 2023-04-06 | |
| Ambeed | A387027-1g |
tert-Butyl 4,4-difluoro-7-oxo-2,8-diazaspiro[5.5]undecane-2-carboxylate |
1373503-90-2 | 98% | 1g |
$1800.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00397-100mg |
tert-butyl 4,4-difluoro-7-oxo-2,8-diazaspiro[5.5]undecane-2-carboxylate |
1373503-90-2 | 95% | 100mg |
￥2561.0 | 2024-04-24 |
tert-butyl 4,4-difluoro-7-oxo-2,8-diazaspiro[5.5]undecane-2-carboxylate Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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